Cas no 2034154-83-9 (5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride)

5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride structure
2034154-83-9 structure
Product Name:5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride
CAS No:2034154-83-9
MF:C12H18Cl2N4
MW:289.204120159149
CID:4634761
Update Time:2025-07-18

5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1-(piperidin-4-yl)-1H-benzo[d][1,2,3]triazole dihydrochloride
    • 5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride
    • Inchi: 1S/C12H16N4.2ClH/c1-9-2-3-12-11(8-9)14-15-16(12)10-4-6-13-7-5-10;;/h2-3,8,10,13H,4-7H2,1H3;2*1H
    • InChI Key: AFVCXSAVJYSGNH-UHFFFAOYSA-N
    • SMILES: N1(C2CCNCC2)C2=CC=C(C)C=C2N=N1.[H]Cl.[H]Cl

5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride Pricemore >>

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Additional information on 5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride

Comprehensive Overview of 5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride (CAS No. 2034154-83-9)

5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride (CAS 2034154-83-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This benzotriazole derivative, characterized by the presence of a piperidin-4-yl group and a methyl substituent, exhibits notable stability and reactivity, making it a valuable intermediate in drug discovery and development.

The compound's molecular structure combines a benzotriazole core with a piperidine ring, a combination often explored in medicinal chemistry for its ability to modulate biological targets. Researchers have focused on its potential as a scaffold for designing inhibitors of enzymes or receptors, particularly in the context of neurological and metabolic disorders. The dihydrochloride salt form enhances its solubility, facilitating its use in aqueous-based assays and formulations.

In recent years, the demand for high-purity research chemicals like 5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride has surged, driven by advancements in high-throughput screening and structure-activity relationship (SAR) studies. Its CAS number, 2034154-83-9, is frequently searched in academic and industrial databases, reflecting its relevance in hit-to-lead optimization pipelines. The compound's heterocyclic framework aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical R&D.

From a synthetic perspective, the preparation of 5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride involves multi-step organic reactions, including cyclization and N-alkylation techniques. Its purity and characterization are typically verified using HPLC, NMR, and mass spectrometry, ensuring compliance with rigorous quality control standards. These analytical methods are critical for researchers investigating its pharmacokinetic and pharmacodynamic properties.

Beyond its pharmaceutical potential, this compound has also been explored in material science, particularly in the development of organic electronic materials. The benzotriazole moiety is known for its electron-deficient nature, which can be leveraged in designing conductive polymers or light-emitting diodes (LEDs). Such interdisciplinary applications highlight the versatility of CAS 2034154-83-9.

Frequently asked questions about 5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride include inquiries about its solubility profile, storage conditions, and compatibility with common organic solvents. Researchers also seek information on its stability under various pH conditions and potential drug-drug interactions. Addressing these queries is essential for optimizing experimental protocols and ensuring reproducible results.

In summary, 5-methyl-1-(piperidin-4-yl)-1H-1,2,3-benzotriazole dihydrochloride (CAS 2034154-83-9) represents a compelling case study in modern chemical research. Its dual utility in life sciences and advanced materials, combined with its structural novelty, positions it as a compound of enduring interest. As the scientific community continues to uncover its full potential, this molecule is poised to remain a focal point in both academic and industrial settings.

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